Cas no 265651-18-1 (HSTU N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium Hexafluorophosphate)

• Product Name: HSTU N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium Hexafluorophosphate
• CAS No: 265651-18-1
• MF: C₉H₁₆F₆N₃O₃P
• MW: 359.205823898315
• MDL: MFCD01863753
• CID: 67345
• PubChem ID: 172088955
• Update Time: 2025-08-05

HSTU N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• HSTU
• N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium hexafluorophosphate
• O-(N-Succinimidyl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• [dimethylamino-(2,5-dioxopyrrolidin-1-yl)oxymethylidene]-dimethylazanium,hexafluorophosphate
• AmbotzRL-1039
• HSTUN
• N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium
• N,N,N’,N’-Tetramethyl-O-(N-succinimidyl)uronium hexafluorophosphate
• N,N,N′,N′-Tetramethyl-O-(N-succinimidyl)uronium hexafluorophosphate
• O-(N-Succinimidyl-1,1,3,3-tetramethyluroniumhexafluorophosphate (HSTU)
• HSTU; N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium hexafluorophosphate
• HSTU N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium Hexafluorophosphate

• MDL： MFCD01863753
• Inchi： 1S/C9H16N3O3.F6P/c1-10(2)9(11(3)4)15-12-7(13)5-6-8(12)14;1-7(2,3,4,5)6/h5-6H2,1-4H3;/q+1;-1
• InChI Key： STWZCCVNXFLDDD-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.O(/C(/N(C)C)=[N+](\C)/C)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 359.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 218-221 °C (dec.)
• Solubility: Soluble in acetonitrile 0.5 g/mL.
• PSA: 66.45000
• LogP: 2.57700
• Sensitiveness: Moisture Sensitive

HSTU N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium Hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Other Chemical additives Process Aids